Cas no 1214371-79-5 (3-Chloro-2-(4-fluorophenyl)isonicotinic acid)

• Product Name: 3-Chloro-2-(4-fluorophenyl)isonicotinic acid
• CAS No: 1214371-79-5
• MF: C₁₂H₇ClFNO₂
• MW: 251.640885591507
• CID: 4914189
• Update Time: 2025-06-27

3-Chloro-2-(4-fluorophenyl)isonicotinic acid Chemical and Physical Properties

Names and Identifiers

• 3-chloro-2-(4-fluorophenyl)isonicotinic acid
• 3-Chloro-2-(4-fluorophenyl)isonicotinic acid

• Inchi： 1S/C12H7ClFNO2/c13-10-9(12(16)17)5-6-15-11(10)7-1-3-8(14)4-2-7/h1-6H,(H,16,17)
• InChI Key： HUUWBFRVKKFRLS-UHFFFAOYSA-N
• SMILES： ClC1=C(C(=O)O)C=CN=C1C1C=CC(=CC=1)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 282
• XLogP3: 2.8
• Topological Polar Surface Area: 50.2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Phenylpyridines

Additional information on 3-Chloro-2-(4-fluorophenyl)isonicotinic acid

3-Chloro-2-(4-fluorophenyl)isonicotinic acid: A Comprehensive Overview

3-Chloro-2-(4-fluorophenyl)isonicotinic acid, also known by its CAS number 1214371-79-5, is a chemical compound that has garnered significant attention in the field of organic chemistry and pharmacology. This compound is a derivative of isonicotinic acid, which itself is a derivative of nicotinic acid, a well-known precursor to niacin and other bioactive molecules. The inclusion of a chlorine atom at the 3-position and a 4-fluorophenyl group at the 2-position introduces unique electronic and steric properties, making this compound a valuable substrate for various chemical transformations and biological studies.

The synthesis of 3-Chloro-2-(4-fluorophenyl)isonicotinic acid typically involves multi-step processes, often starting from readily available starting materials such as o-fluorobenzaldehyde or similar aromatic aldehydes. The reaction sequence may include nucleophilic substitutions, condensations, and oxidations, depending on the specific pathway chosen. Recent advancements in catalytic methods and green chemistry have enabled more efficient and environmentally friendly syntheses of this compound, reducing production costs and minimizing waste.

One of the most promising applications of 3-Chloro-2-(4-fluorophenyl)isonicotinic acid lies in its potential as a building block for drug development. Its structure provides a versatile platform for constructing bioactive molecules with diverse pharmacological profiles. For instance, researchers have explored its use in designing inhibitors for kinase enzymes, which are implicated in various diseases such as cancer and inflammatory disorders. The chlorine and fluorine substituents contribute to the compound's lipophilicity and hydrogen bonding capacity, enhancing its ability to interact with biological targets.

In addition to its role in drug discovery, 3-Chloro-2-(4-fluorophenyl)isonicotinic acid has been utilized in materials science to synthesize advanced materials with tailored properties. For example, it has been employed as a precursor for the preparation of coordination polymers and metal-organic frameworks (MOFs). These materials exhibit exceptional porosity and selectivity, making them ideal candidates for gas storage, catalysis, and sensing applications.

The recent surge in interest in 3-Chloro-2-(4-fluorophenyl)isonicotinic acid can be attributed to its unique combination of structural features and functional groups. The chlorine atom at the 3-position imparts electron-withdrawing effects, while the 4-fluorophenyl group introduces aromaticity and additional electronic modulation. These characteristics make the compound highly amenable to further functionalization through various chemical reactions, including nucleophilic aromatic substitution, Suzuki coupling, and Heck reactions.

In terms of biological activity, studies have demonstrated that 3-Chloro-2-(4-fluorophenyl)isonicotinic acid exhibits moderate inhibitory effects against several enzymes associated with neurodegenerative diseases. For example, it has shown potential as an inhibitor of acetylcholinesterase (AChE), an enzyme whose overactivity is linked to Alzheimer's disease. Furthermore, preliminary toxicity studies suggest that the compound has a favorable safety profile at therapeutic concentrations, although further investigations are required to confirm its suitability for clinical use.

The development of novel synthetic routes for 3-Chloro-2-(4-fluorophenyl)isonicotinic acid has been a focal point of recent research efforts. One notable approach involves the use of microwave-assisted synthesis to accelerate reaction rates and improve yields. This method leverages the ability of microwaves to induce rapid heating and enhance molecular interactions, leading to more efficient formation of the desired product.

In conclusion, 3-Chloro-2-(4-fluorophenyl)isonicotinic acid, CAS number 1214371-79-5, stands as a testament to the ingenuity of modern organic chemistry. Its versatile structure and diverse applications across multiple disciplines underscore its importance as a valuable chemical entity. As research continues to uncover new insights into its properties and potential uses, this compound is poised to play an increasingly significant role in both academic and industrial settings.